Cas no 628262-86-2 (BENZOIC ACID,5-CHLORO-2-CYANO-)
628262-86-2 structure
Product Name:BENZOIC ACID,5-CHLORO-2-CYANO-
CAS No:628262-86-2
MF:C8H4ClNO2
MW:181.575860977173
CID:2101531
PubChem ID:22136823
Update Time:2025-09-26
BENZOIC ACID,5-CHLORO-2-CYANO- Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID,5-CHLORO-2-CYANO-
- 5-chloro-2-cyanobenzoic acid
- CS-0376327
- DB-382402
- 628262-86-2
- AKOS026732520
- 5-chloro-2-cyanobenzoicacid
- SCHEMBL24824531
-
- Inchi： 1S/C8H4ClNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,(H,11,12)
- InChI Key： CCHLPFCLASKYKH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#N)=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 180.9930561g/mol
- Monoisotopic Mass: 180.9930561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.1Ų
BENZOIC ACID,5-CHLORO-2-CYANO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018752-250mg |
5-Chloro-2-cyanobenzoic acid |
628262-86-2 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A015018752-500mg |
5-Chloro-2-cyanobenzoic acid |
628262-86-2 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A015018752-1g |
5-Chloro-2-cyanobenzoic acid |
628262-86-2 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1446997-1g |
5-Chloro-2-cyanobenzoic acid |
628262-86-2 | 98% | 1g |
￥8647.00 | 2024-05-06 | |
| Ambeed | A498793-1g |
5-Chloro-2-cyanobenzoic acid |
628262-86-2 | 98% | 1g |
$796.0 | 2025-04-18 |
BENZOIC ACID,5-CHLORO-2-CYANO- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:628262-86-2)BENZOIC ACID,5-CHLORO-2-CYANO-
Order Number:A1249434
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):716
Email:sales@amadischem.com
BENZOIC ACID,5-CHLORO-2-CYANO- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:628262-86-2)BENZOIC ACID,5-CHLORO-2-CYANO-
Purity:99%
Quantity:1g
Price ($):716